4-Methyl-1H-benzotriazole

• IUPAC Name: 4-methyl-2H-benzotriazole
• InChI: InChI=1S/C7H7N3/c1-5-3-2-4-6-7(5)9-10-8-6/h2-4H,1H3,(H,8,9,10)
• InChI Key: CMGDVUCDZOBDNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NNN=C12
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID50274037
• Molecular Weight: 133.15 g/mol
• CAS No.: 29878-31-7

Description

A benzotriazole derivative as corrosion inhibitor.
4-Methyl-1H-benzotriazole is an additive in formulated aircraft deicing and anti-icing fluids (ADAFs) mixture.

Scientific Research Applications

• Solar Cell Enhancement : Incorporating benzotriazole moieties into organic dyes, such as WS-5 with an octyl group and WS-8 with a methyl group, has been shown to significantly enhance the open-circuit photovoltage in dye-sensitized solar cells (Cui et al., 2011).

• Endocrine Disruption in Aquatic Species : Studies have found that benzotriazoles can disrupt the molting frequency in Daphnia magna, potentially impacting endocrine regulation and affecting survival (Giraudo et al., 2017).

• Corrosion Inhibition : Novel benzotriazole derivatives have been synthesized using microwave irradiation, showing remarkable anti-corrosive effects on mild steel in acidic media (Verma & Singh, 2020).

• Environmental Monitoring and Pollution Detection : Carbon nanofibers electrodes have been demonstrated to provide the best performance for detecting benzotriazoles in water samples, aiding in environmental monitoring and pollution detection (Muschietti et al., 2020).

• Aquatic Toxicity : Benzotriazoles and their derivatives are toxic to aquatic organisms, with butylbenzotriazole being particularly toxic, causing acute toxicity at concentrations as low as 3.3 mg/l (Pillard et al., 2001).

• Wastewater Treatment Systems : The removal mechanisms of benzotriazoles in duckweed Lemna minor wastewater treatment systems have been studied, with plant uptake identified as a major mechanism governing their removal (Gatidou et al., 2017).

• Photolysis and Biotransformation : Sunlight photolysis of benzotriazoles has been identified as a relevant degradation process in surface waters, with transformation products showing high reactivity (Weidauer et al., 2016). Additionally, aromatic monohydroxylation has been found to be the predominant step during the biotransformation of 1H-benzotriazole in activated sludge (Huntscha et al., 2014).

Mechanism of Action

Target of Action

4-Methyl-1H-benzotriazole, also known as 4-methyl-1H-1,2,3-benzotriazole, is primarily used as a corrosion inhibitor . It effectively prevents the corrosion of many metals in acidic and saline aqueous solutions .

Mode of Action

The compound interacts with metal surfaces to form a protective layer, preventing the corrosive effects of environmental factors such as oxygen, water, and salts . This interaction helps prolong the lifespan of metal components in various applications, including aircraft deicing fluid, car antifreeze, dishwashing detergent, metal waxes, lacquers, lubricants, hydraulic fluid, dielectric fluids, milk processing, and fire-fighting foams .

Biochemical Pathways

In the environment, this compound undergoes degradation initiated by hydroxyl radicals (·OH) in an advanced oxidation process . The main type of reactions of ·OH with this compound are addition reactions . Important transformation products of this compound include 7-hydroxy-1H-benzotriazole (1-P1) and 4-hydroxy-benzotriazoles (1-P2), which are produced via multiple reaction pathways . These products can be successively converted to 4,7-dihydroxy-1H-benzotriazole (1-P7), 4,7-dione-1H-benzotriazole (1-P8), and 1,2,3-triazole-4,5-dicarboxylic acid (1-P9) .

Result of Action

The primary result of this compound’s action is the prevention of metal corrosion, thereby extending the lifespan of metal components in various applications . It’s worth noting that the degradation products of this compound have significantly reduced acute toxicity and chronic toxicity compared to the parent compound .

Action Environment

Environmental factors, such as temperature, can influence the action of this compound. For instance, rising temperatures promote the degradation of the compound . Furthermore, the compound’s effectiveness as a corrosion inhibitor can be influenced by the presence of other chemicals in the environment .

Safety and Hazards

4-Methyl-1H-benzotriazole is stable under normal conditions of use. Heating to decomposition may produce irritating and toxic gases or fumes. Exposure to heat, open flames, and other potential sources of ignition should be avoided. Avoid contact with oxidizing and reducing agents.

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules in the environment

Cellular Effects

Some studies suggest that benzotriazoles, a class of compounds to which 4-Methyl-1H-benzotriazole belongs, can have significant effects on various types of cells and cellular processes . These effects may include influences on cell function, cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that this compound can undergo addition reactions with hydroxyl radicals (·OH), which are the main type of reactions of ·OH with this compound . This interaction can lead to the degradation of this compound .

Temporal Effects in Laboratory Settings

It is known that the reaction rate constants of this compound with ·OH increase as the temperature rises, indicating that rising temperatures promote the degradation of this compound .

Customer Q & A

Q1: What are the main applications of 4-Methyl-1H-benzotriazole (4MBT)?

A: 4MBT is primarily used as a corrosion inhibitor in various industrial applications, including aircraft de-icing/anti-icing fluids (ADAFs) [, ]. It is also found in dishwasher detergents and automotive antifreeze formulations [].

Q2: How does 4MBT behave in the environment?

A: 4MBT has been detected in river water, particularly during winter months, suggesting a seasonal influence on its release []. This seasonal pattern points towards its use in temperature-dependent applications like ADAFs and antifreeze formulations. []. Furthermore, studies have shown a decrease in 4MBT concentrations in airport runoff after changes were made to ADAF formulations, indicating that these formulations are a significant source of 4MBT in the environment [].

Q3: What is the environmental fate of 4MBT?

A: While 4MBT is known to be partially persistent in conventional wastewater treatment [], research suggests it can be removed from water and treated wastewater using duckweed bioreactors []. Studies using Lemna minor bioreactors showed significant removal of 4MBT, with calculated half-lives varying depending on the specific experimental setup [].

Q4: Are there any known toxic effects of 4MBT on aquatic organisms?

A: Yes, research indicates that 4MBT can induce oxidative stress in the aquatic plant Wolffia arrhiza, leading to reduced chlorophyll levels []. Additionally, studies have shown that 4MBT, along with other benzotriazoles found in ADAFs, contributes to aquatic toxicity in streams receiving airport runoff [].

Q5: How is 4MBT typically analyzed in environmental samples?

A: High-performance liquid chromatography coupled with a diode-array detector (HPLC-DAD) has been successfully employed to analyze 4MBT in water and wastewater samples []. Other studies utilized liquid chromatography-high-resolution tandem mass spectrometry (LC-HR-MS/MS) for identification and quantification of 4MBT and its transformation products in complex matrices [].